Cas no 701224-78-4 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide)
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(benzylsulfonyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
- F2982-0211
- 701224-78-4
- N-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-2-PHENYLMETHANESULFONYLACETAMIDE
- VU0506916-1
- HMS1556F03
- IDI1_033511
- STK129118
- AKOS000654637
- CBKinase1_017953
- 2-benzylsulfonyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
- CBKinase1_005553
- TimTec1_007857
- 2-(benzylsulfonyl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide
- N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide
-
- Inchi: 1S/C17H17NO5S/c19-17(12-24(20,21)11-13-4-2-1-3-5-13)18-14-6-7-15-16(10-14)23-9-8-22-15/h1-7,10H,8-9,11-12H2,(H,18,19)
- InChI Key: YFKZCWAATHXKMA-UHFFFAOYSA-N
- SMILES: S(CC(NC1C=CC2=C(C=1)OCCO2)=O)(CC1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 347.08274382Da
- Monoisotopic Mass: 347.08274382Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 524
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 90.1Ų
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2982-0211-2μmol |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide |
701224-78-4 | 90%+ | 2μl |
$57.0 | 2023-04-28 | |
| Life Chemicals | F2982-0211-5μmol |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide |
701224-78-4 | 90%+ | 5μl |
$63.0 | 2023-04-28 | |
| Life Chemicals | F2982-0211-10μmol |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide |
701224-78-4 | 90%+ | 10μl |
$69.0 | 2023-04-28 | |
| Life Chemicals | F2982-0211-20μmol |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide |
701224-78-4 | 90%+ | 20μl |
$79.0 | 2023-04-28 | |
| Life Chemicals | F2982-0211-1mg |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide |
701224-78-4 | 90%+ | 1mg |
$54.0 | 2023-04-28 | |
| Life Chemicals | F2982-0211-2mg |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide |
701224-78-4 | 90%+ | 2mg |
$59.0 | 2023-04-28 | |
| Life Chemicals | F2982-0211-3mg |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide |
701224-78-4 | 90%+ | 3mg |
$63.0 | 2023-04-28 | |
| Life Chemicals | F2982-0211-4mg |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide |
701224-78-4 | 90%+ | 4mg |
$66.0 | 2023-04-28 | |
| Life Chemicals | F2982-0211-5mg |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide |
701224-78-4 | 90%+ | 5mg |
$69.0 | 2023-04-28 | |
| Life Chemicals | F2982-0211-10mg |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide |
701224-78-4 | 90%+ | 10mg |
$79.0 | 2023-04-28 |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide
Professional Introduction to N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide (CAS No. 701224-78-4)
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide, identified by its CAS number 701224-78-4, is a compound of significant interest in the field of chemical and biomedical research. This molecule has garnered attention due to its unique structural properties and potential applications in pharmaceutical development. The benzodioxin moiety and the sulfonylacetamide functional group contribute to its distinct chemical profile, making it a subject of extensive study in synthetic chemistry and drug discovery.
The structural framework of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide incorporates elements that are known to influence biological activity. The benzodioxin ring system, often found in natural products and bioactive molecules, is associated with a range of pharmacological effects. In particular, derivatives of benzodioxin have been explored for their potential in treating neurological disorders and inflammatory conditions. The presence of the sulfonylacetamide group further enhances the molecule's interaction with biological targets, suggesting possible applications in modulating enzyme activity and receptor binding.
In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide represents a promising candidate in this context. Its molecular structure suggests potential for interactions with a variety of biological pathways, making it a valuable scaffold for drug design. Researchers have been exploring its derivatives to identify compounds with enhanced efficacy and reduced toxicity.
The synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide involves sophisticated organic transformations that highlight the expertise required in modern chemical synthesis. The process typically begins with the preparation of the benzodioxin precursor, followed by functionalization at the 6-position to introduce the sulfonylacetamide moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies are critical for producing compounds that meet the stringent requirements of pharmaceutical research.
The pharmacological profile of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide has been the focus of several preclinical studies. These investigations have revealed intriguing insights into its potential therapeutic applications. For instance, preliminary data suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its interaction with neurotransmitter receptors has been explored as a potential strategy for developing treatments for neurological disorders.
The use of computational methods has played a crucial role in understanding the behavior of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide. Molecular modeling techniques have been employed to predict its binding affinity to various biological targets and to identify structural modifications that could enhance its pharmacological activity. These computational approaches complement experimental studies and provide valuable insights into the molecular interactions that underpin its biological effects.
In conclusion, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide (CAS No. 701224-78-4) is a compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a compelling candidate for further investigation. As research continues to uncover new applications for this molecule and its derivatives, it is likely to play an increasingly important role in the development of novel therapeutic agents.
701224-78-4 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylmethanesulfonylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)